Cas no 33863-82-0 ( )

• Product Name: &nbsp
• CAS No: 33863-82-0
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 918493
• PubChem ID: 263002
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(1-phenylethyl)aniline
• (rac)-4-methyl-N-(1-phenylethyl)benzenamine
• 4-methyl-N-(1-phenylethyl)-aniline
• 4-methyl-N-(1-phenylethyl)benzenamine
• AC1L68QI
• AC1Q2BM6
• AC1Q4TPL
• CTK1C4367
• N-(1-phenyl-ethyl)-p-toluidine
• NCIOpen2_006226
• NSC97149
• Oprea1_392158
• SureCN3408275
• 33863-82-0
• EU-0067051
• SR-01000391296
• NSC-97149
• AKOS000242826
• (1-phenyl-ethyl)-p-tolyl-amine
• SR-01000391296-1
• SCHEMBL3408275
• AKOS017280135
• DTXSID70294575
•  

• Inchi： 1S/C15H17N/c1-12-8-10-15(11-9-12)16-13(2)14-6-4-3-5-7-14/h3-11,13,16H,1-2H3
• InChI Key： OPSCELGIEGNCMF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 322.9°C at 760 mmHg
• Flash Point: 153.3°C
• Refractive Index: 1.603
• PSA: 12.03